Cas no 31733-58-1 (Benzeneacetamide, 4-amino-N-(phenylmethyl)-)
31733-58-1 structure
Product Name:Benzeneacetamide, 4-amino-N-(phenylmethyl)-
CAS No:31733-58-1
MF:C15H16N2O
MW:240.300343513489
CID:1448304
PubChem ID:20112348
Update Time:2025-04-20
Benzeneacetamide, 4-amino-N-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetamide, 4-amino-N-(phenylmethyl)-
- 31733-58-1
- SCHEMBL6962953
- AKOS000150542
- 2-(4-AMINOPHENYL)-N-BENZYLACETAMIDE
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- Inchi: 1S/C15H16N2O/c16-14-8-6-12(7-9-14)10-15(18)17-11-13-4-2-1-3-5-13/h1-9H,10-11,16H2,(H,17,18)
- InChI Key: OUIHBOMOUPBFPP-UHFFFAOYSA-N
- SMILES: O=C(CC1C=CC(=CC=1)N)NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 240.12638
- Monoisotopic Mass: 240.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.12
Benzeneacetamide, 4-amino-N-(phenylmethyl)- Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
31733-58-1 (Benzeneacetamide, 4-amino-N-(phenylmethyl)-) Related Products
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